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Compound of Interest

Compound Name: 2-Nitrobenzenesulfenyl chloride

Cat. No.: B1219011 Get Quote

CAS Number: 7669-54-7

This technical guide provides a comprehensive overview of 2-Nitrobenzenesulfenyl chloride
(NBSC), a versatile reagent in organic synthesis, particularly relevant to researchers, scientists,

and professionals in drug development. This document details its chemical and physical

properties, safety information, and key experimental protocols for its synthesis and application.

Core Properties and Safety Information
2-Nitrobenzenesulfenyl chloride, also known as o-Nitrophenylsulfenyl chloride, is a yellow

crystalline solid widely used as a chlorinating agent and for the introduction of the 2-

nitrophenylsulfenyl (Nps) protecting group in the synthesis of peptides and other complex

organic molecules.[1][2]

Physicochemical Data
The key physicochemical properties of 2-Nitrobenzenesulfenyl chloride are summarized in

the table below for easy reference.
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Property Value Reference(s)

CAS Number 7669-54-7 [1][3]

Molecular Formula C₆H₄ClNO₂S [1][3]

Molecular Weight 189.62 g/mol [1][4]

Appearance
Light yellow to yellow to

orange crystalline powder
[1]

Melting Point 74 - 77 °C [1]

Boiling Point 125 °C (lit.) [1]

Solubility Decomposes in water. [5]

IUPAC Name
(2-nitrophenyl)sulfane-1-

chloride
[3]

Synonyms
o-Nitrophenylsulfenyl chloride,

NBSC, NPS-Cl
[1][6]

Safety and Hazard Data
2-Nitrobenzenesulfenyl chloride is a hazardous chemical and must be handled with

appropriate safety precautions. It is corrosive and reacts with water.[4]
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Hazard Description GHS Pictogram
Precautionary
Statements

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage (Category

1B).[4][6]

Corrosive

P260, P280,

P301+P330+P331,

P303+P361+P353,

P305+P351+P338,

P310

Eye Damage

Causes serious eye

damage (Category 1).

[4][6]

Hazards not otherwise

classified

Reacts with water.[4]

Inhalation may cause

corrosive injuries to

the upper respiratory

tract and lungs.[4]

P264, P304+P340,

P363, P405, P501

Experimental Protocols
Detailed methodologies for the synthesis of 2-Nitrobenzenesulfenyl chloride and its

application in peptide chemistry are provided below.

Synthesis of 2-Nitrobenzenesulfenyl Chloride
The most common method for the preparation of 2-Nitrobenzenesulfenyl chloride is the

chlorination of di-o-nitrophenyl disulfide. The following protocol is adapted from a procedure in

Organic Syntheses.

Reaction Scheme:
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Reactants

Product

Di-o-nitrophenyl disulfide

2-Nitrobenzenesulfenyl chloride

Chlorination

Chlorine (gas)

Iodine (catalyst)

Carbon Tetrachloride (solvent)

Click to download full resolution via product page

Caption: Synthesis of 2-Nitrobenzenesulfenyl chloride.

Materials:

Di-o-nitrophenyl disulfide

Dry carbon tetrachloride

Iodine

Chlorine gas, dried with sulfuric acid

Equipment:

Three-necked, round-bottomed flask

Reflux condenser

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1219011?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas inlet tube

Stirrer

Heating mantle

Gas trap

Procedure:

In a three-necked, round-bottomed flask fitted with a stirrer, reflux condenser, and a gas inlet

tube, place 154 g (0.5 mole) of di-o-nitrophenyl disulfide, 1 liter of dry carbon tetrachloride,

and 0.25 g of iodine.

Attach a glass tube to the top of the condenser, leading to a carbon tetrachloride trap to

monitor the chlorine flow.

Pass a current of dry chlorine gas into the reaction mixture while maintaining the

temperature at 50-60 °C. The rate of chlorine flow should be regulated so that little to no gas

escapes through the trap.

Continue the chlorination for approximately 3 to 3.5 hours. The reaction is complete when

the disulfide has dissolved, and the solution turns a clear, deep-red color.

After the reaction is complete, filter the solution while hot to remove any insoluble impurities.

Cool the filtrate in an ice bath to crystallize the product.

Collect the crystals by filtration, wash with a small amount of cold carbon tetrachloride, and

dry under vacuum. This yields a product with a melting point of 73–74.5 °C.

Application in Peptide Synthesis: N-Protection of Amino
Acids
2-Nitrobenzenesulfenyl chloride is widely used to protect the amino group of amino acids

during peptide synthesis. The resulting Nps-amino acids are stable under various conditions

but can be readily deprotected.
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Reaction Scheme:

Reactants

Product

Amino Acid

Nps-Amino Acid

N-protection

2-Nitrobenzenesulfenyl chloride

2N NaOH

Dioxane/Water

Click to download full resolution via product page

Caption: N-protection of an amino acid using NBSC.

Materials:

Amino acid (e.g., L-phenylalanine)

2-Nitrobenzenesulfenyl chloride

2 N Sodium hydroxide solution

Dioxane

1 N Sulfuric acid

Ethyl acetate or ether
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Dicyclohexylamine (for salt formation, optional)

Procedure:

Dissolve or suspend the amino acid (0.02 mole) in a mixture of 10 ml of water and 25 ml of

dioxane.

With vigorous shaking, add 2-Nitrobenzenesulfenyl chloride (0.022 mole) in 10 equal

portions over 15 minutes. Concurrently, add 2 N sodium hydroxide (12 ml) dropwise to

maintain a basic pH.

After the addition is complete, acidify the solution with dilute sulfuric acid.

Extract the Nps-amino acid derivative with ethyl acetate or a 1:1 mixture of ethyl acetate and

ether.

Wash the organic extract repeatedly with water until the aqueous layer is neutral to Congo

red paper.

Dry the organic layer with sodium sulfate.

The Nps-amino acid can be isolated by evaporation of the solvent. For improved stability and

handling, it can be converted to its dicyclohexylammonium (DCHA) salt by adding

dicyclohexylamine to the solution, which typically causes the salt to crystallize.

Logical Workflow for Tryptophan-Containing
Peptide Analysis
2-Nitrobenzenesulfenyl chloride can be used for the selective modification and isolation of

tryptophan-containing peptides from a complex mixture. The nitroaryl chromophore introduced

allows for easy spectrophotometric detection.
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Protein containing Tryptophan

Enzymatic/Chemical Fragmentation

Peptide Mixture

Reaction with NBSC

Labelled Peptide Mixture
(Nps-Trp peptides are yellow)

Chromatographic Separation
(e.g., Column or Paper)

Isolation of yellow
Nps-Trp peptides

Spectrophotometric Detection
(λmax ~365 nm)

Click to download full resolution via product page

Caption: Workflow for tryptophan peptide analysis.

This workflow highlights the utility of 2-Nitrobenzenesulfenyl chloride in proteomics and

protein chemistry. The covalent modification of the indole ring of tryptophan provides a
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chromophoric tag, simplifying the isolation and identification of these specific peptides from a

complex digest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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